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Compound of Interest

Compound Name: Methylene dithiocyanate
CAS No.: 6317-18-6
Cat. No.: B128318
Get Quote
. J

Methylene Dithiocyanate (MDT) Disposal Guide

CAS: 6317-18-6 | UN: 2923 | Hazard Class: 8 (6.1)[1][2]

Part 1: Executive Hazard Assessment

MDT is a potent organosulfur biocide. Unlike general organic waste, its disposal is complicated
by the stability of the S-C-N bond and its high acute toxicity (Category ).

The Critical Risks:
* Cyanogen Release: MDT can release Hydrogen Cyanide (HCN) gas if exposed to acids.

¢ Chlorination Hazard:NEVER use bleach (sodium hypochlorite) to clean MDT residues. The
reaction between hypochlorite and thiocyanates generates Cyanogen Chloride (CNCI), a
volatile and lethal gas.

o Aquatic Toxicity: MDT is very toxic to aquatic life (H400).[3][4] It must never be discharged
down the drain without validated deactivation, regardless of dilution.
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Part 2: Pre-Disposal Characterization

Before acting, categorize your waste stream. This determines the regulatory path.

L. Primary Disposal RCRA Code
Waste Category Description .
Path (Likely)
) Expired or unused High-Temp D003 (Reactive) /

Bulk Pure Chemical i _ _

solid reagent.[1][2] Incineration (TSDF) D001

Liquid solutions >1% High-Temp o
Concentrated Stock ) i ) D003 / Characteristic

concentration.[1][2] Incineration (TSDF)

Wash water,

) ] Chemical Deactivation  Neutralized before
Trace Residues glassware rinsate, ]
) ] (In-Lab) disposal
minor spills.[1][2]

Part 3: Disposal Workflows & Decision Logic

The following diagram illustrates the decision matrix for MDT disposal.
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Figure 1: Decision logic for segregating bulk MDT waste from treatable laboratory residues.

Part 4: Chemical Deactivation Protocol (Trace Residues
Only)

Scope: This protocol is strictly for cleaning glassware, decontaminating surfaces, or treating
small volumes (<500 mL) of dilute aqueous waste. Do not treat bulk solids.

Mechanism: MDT hydrolyzes rapidly in alkaline conditions. By raising the pH, we break the
thiocyanate bond, degrading the molecule into less toxic byproducts (though thiocyanate ions
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remain and must be handled as chemical waste).

Required PPE[1][2][3][5][6][7]
» Respiratory: Fume hood required. If outside a hood, use a full-face respirator with organic
vapor/acid gas cartridges.

o Skin: Double nitrile gloves (breakthrough time > 4 hours) or Butyl rubber.

o Eyes: Chemical splash goggles + Face shield.

Step-by-Step Procedure

e Preparation:
o Place the waste container in a functioning fume hood.

o Prepare a 10% Sodium Hydroxide (NaOH) solution or a saturated Sodium Bicarbonate
solution.

o Alkaline Hydrolysis:

o Slowly add the base to the MDT residue.

o Target pH: Adjust the mixture to pH > 11.

o Why: Acidic conditions can generate HCN. Alkaline conditions drive hydrolysis.
e Reaction Time:

o Allow the mixture to stand for 12—24 hours.

o MDT hydrolysis half-life decreases significantly at high pH.
 Verification:

o Check pH again to ensure it remains basic.

e Final Disposal:
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o Option A (Solidification): Add vermiculite or kitty litter to absorb the liquid. Package as solid
chemical waste.

o Option B (Drain):Only if explicitly permitted by your facility's wastewater permit. The active
biocide is deactivated, but the solution still contains thiocyanate ions.

Part 5: Bulk Disposal & Regulatory Compliance

For pure chemicals or concentrated stocks, do not attempt in-lab deactivation. The exothermic
nature of the reaction and the volume of gas generated create unacceptable risks.

1. Waste Coding (RCRA)

MDT is not explicitly P- or U-listed, but it almost invariably triggers Characteristic waste codes
upon testing:

e D003 (Reactivity): Due to the potential to generate toxic gases (cyanides/sulfides).

e D002 (Corrosivity): If the pH is <2 or > 12.5.

2. Packaging & Transport (DOT)[2]

o Proper Shipping Name: Corrosive solid, toxic, n.o.s. (Methylene dithiocyanate)[2][5][7][8][9]
[10][12][12][13]

e UN Number: 2923[11]
» Hazard Class: 8 (Corrosive), Subsidiary Risk 6.1 (Toxic)[2][11]

e Packing Group: I

3. Spill Response

o Small Spill (Solid): Do not create dust.[11] Cover with a plastic sheet to minimize dispersion.
Scoop into a double-lined bag.

e Small Spill (Liquid): Absorb with vermiculite or sand.[13] Do not use sawdust or cellulose
(potential reaction).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b128318/docs?utm_src=pdf-body#methylene-dithiocyanate-proper-disposal-procedures
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www3.epa.gov/pesticides/chem_search/reg_actions/reregistration/fs_PC-068102_1-Aug-97.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10740~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:10:37~~Methylene%20dithiocyanate~~
https://pubmed.ncbi.nlm.nih.gov/16544937/
https://services.statescape.com/ssu/Regs/ss_8587083829953316494.htm
https://pubchem.ncbi.nlm.nih.gov/compound/22772
https://www.chempak.net/msds/TOLCIDE%20MBT.PDF
https://www.fishersci.com/store/msds?partNumber=AAA1074009&productDescription=METHLENE+DITHIOCYANATE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?SearchAllPublicFolders=True&CodeCondition=IsEqualTo&CodeValue=00379310&Form=53bd5d15b2c796a10000&Language=en-US
https://www.chempak.net/msds/TOLCIDE%20MBT.PDF
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chempak.net/msds/TOLCIDE%20MBT.PDF
https://www.chempak.net/msds/TOLCIDE%20MBT.PDF
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?SearchAllPublicFolders=True&CodeCondition=IsEqualTo&CodeValue=00379310&Form=53bd5d15b2c796a10000&Language=en-US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o Decontamination: Wash the area with a dilute alkaline solution (Sodium Bicarbonate). Absorb
the wash water; do not flush.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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